Cas no 1600485-49-1 (1-(3-Bromopropyl)-2-chloro-5-fluorobenzene)

• Product Name: 1-(3-Bromopropyl)-2-chloro-5-fluorobenzene
• CAS No: 1600485-49-1
• MF: C₉H₉BrClF
• MW: 251.523164510727
• CID: 5284054
• Update Time: 2025-05-23

1-(3-Bromopropyl)-2-chloro-5-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-2-chloro-5-fluorobenzene

• Inchi： 1S/C9H9BrClF/c10-5-1-2-7-6-8(12)3-4-9(7)11/h3-4,6H,1-2,5H2
• InChI Key： RFWZTEKVMMIJRJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(F)C=C1CCCBr

Additional information on 1-(3-Bromopropyl)-2-chloro-5-fluorobenzene

Comprehensive Analysis of 1-(3-Bromopropyl)-2-chloro-5-fluorobenzene (CAS No. 1600485-49-1): Properties, Applications, and Industry Trends

1-(3-Bromopropyl)-2-chloro-5-fluorobenzene (CAS No. 1600485-49-1) is a halogenated aromatic compound with significant relevance in pharmaceutical intermediates and specialty chemical synthesis. Characterized by its bromopropyl and chloro-fluoro substituents, this compound exhibits unique reactivity patterns, making it a valuable building block in modern organic chemistry. Its molecular structure, C₉H₉BrClF, combines versatility with selective functionalization potential, aligning with the growing demand for halogenated benzene derivatives in drug discovery and material science.

Recent advancements in cross-coupling reactions have amplified interest in 1-(3-Bromopropyl)-2-chloro-5-fluorobenzene, particularly for Suzuki-Miyaura and Buchwald-Hartwig reactions. Researchers prioritize its 3-bromopropyl side chain for nucleophilic substitutions, while the 2-chloro-5-fluoro aromatic system serves as a strategic handle for further derivatization. This dual functionality addresses key challenges in synthesizing multi-substituted arenes, a topic frequently searched in academic databases and AI-driven chemistry platforms like Reaxys or SciFinder.

From an industrial perspective, the compound’s role in producing fluorinated liquid crystals and bioactive molecules has gained traction. With the global fluorochemical market projected to exceed $30 billion by 2027 (Grand View Research), derivatives of 1600485-49-1 are explored for applications in OLED materials and agrochemicals. Notably, its meta-substitution pattern enhances steric control in catalysis—a feature highlighted in recent PubMed publications on structure-activity relationships.

Environmental and regulatory considerations shape contemporary discussions around halogenated intermediates. While 1-(3-Bromopropyl)-2-chloro-5-fluorobenzene is not classified as hazardous under major regulatory frameworks, its synthesis adheres to green chemistry principles. Patent analyses reveal innovative solvent-free methods for its production, reflecting industry shifts toward sustainable halogenation—a trending search term in Google Scholar since 2022.

Analytical characterization of CAS 1600485-49-1 typically involves GC-MS, ¹H/¹⁹F NMR, and HPLC purity assays. The compound’s distinctive spectral signatures (e.g., ¹⁹F NMR δ -110 to -115 ppm) are documented in spectral libraries, aiding quality control in contract manufacturing organizations (CMOs). These datasets are increasingly integrated into AI-powered retrosynthesis tools, addressing frequent user queries about "spectral interpretation of fluorinated aromatics."

Emerging applications include its use as a precursor for PET radiotracers in medical imaging, capitalizing on the fluorine-18 isotope’s diagnostic properties. This aligns with the NIH’s 2023 roadmap for theranostic compounds, a hot topic in pharmaceutical forums. Supply chain data indicate stable availability of 1600485-49-1 through specialty chemical distributors, with purity grades ranging from 95% to >99% (HPLC).

In conclusion, 1-(3-Bromopropyl)-2-chloro-5-fluorobenzene represents a critical junction between traditional halogen chemistry and cutting-edge applications. Its optimized synthesis protocols and expanding role in high-value chemical manufacturing position it as a compound of enduring interest across academic and industrial sectors.